N-[(2,6-Difluorophenyl)methyl]cyclohex-3-ene-1-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C14H15F2NO/c15-12-7-4-8-13(16)11(12)9-17-14(18)10-5-2-1-3-6-10/h1-2,4,7-8,10H,3,5-6,9H2,(H,17,18)
• InChI Key: FFWDMYBDKBAYSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCC2=C(C=CC=C2F)F
• Molecular Formula: C14H15F2NO
• Molecular Weight: 251.27 g/mol

Description

“N-[(2,6-Difluorophenyl)methyl]cyclohex-3-ene-1-carboxamide” is a complex organic compound. It contains a cyclohexene ring, which is a six-membered ring with one double bond. Attached to this ring is a carboxamide group (CONH2), a common functional group in organic chemistry. The molecule also contains a 2,6-difluorophenyl group, which is a phenyl group (a ring of 6 carbon atoms, akin to benzene) with fluorine atoms attached to the 2 and 6 positions.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by the properties of its constituent groups. For example, the cyclohexene ring can exist in different conformations, and the most stable conformation would minimize steric strain. The presence of the electronegative fluorine atoms on the phenyl ring could also influence the compound’s overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy in clinical trials.